Cas no 54899-94-4 (1,1,3,3-tetrabromoheptan-2-one)

• Product Name: 1,1,3,3-tetrabromoheptan-2-one
• CAS No: 54899-94-4
• MF: C₇H₁₀Br₄O
• MW: 429.769699573517
• CID: 1591447
• PubChem ID: 185778
• Update Time: 2025-04-21

1,1,3,3-tetrabromoheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-tetrabromoheptan-2-one
• Heptan-2-one, 1,1,3,3-tetrabromo-
• DTXSID90203386
• 54899-94-4
• 1,1,3,3-Tetrabromo-2-heptanone

• Inchi： 1S/C7H10Br4O/c1-2-3-4-7(10,11)5(12)6(8)9/h6H,2-4H2,1H3
• InChI Key： YZLMJUDSGWUSTD-UHFFFAOYSA-N
• SMILES： BrC(C(C(Br)Br)=O)(CCCC)Br

Computed Properties

• Exact Mass: 425.7464
• Monoisotopic Mass: 425.747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 2.211
• Boiling Point: 355.2°C at 760 mmHg
• Flash Point: 99.5°C
• Refractive Index: 1.587
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones